Cas no 89929-60-2 (3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)-)

• Product Name: 3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)-
• CAS No: 89929-60-2
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 585108
• PubChem ID: 53667395
• Update Time: 2025-04-19

3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)-
• 2,5,9-trimethyldeca-3,8-diene-2,5-diol
• DTXSID60705807
• SCHEMBL8200730
• 89929-60-2

• Inchi： 1S/C13H24O2/c1-11(2)7-6-8-13(5,15)10-9-12(3,4)14/h7,9-10,14-15H,6,8H2,1-5H3
• InChI Key： AXNDBRFJZMEECR-UHFFFAOYSA-N
• SMILES： OC(C)(C=CC(C)(C)O)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 212.178
• Monoisotopic Mass: 212.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų